7-(2-(4-ethylpiperazin-1-yl)ethoxy)-3-phenyl-2H-chromen-2-one
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Overview
Description
7-(2-(4-ethylpiperazin-1-yl)ethoxy)-3-phenyl-2H-chromen-2-one is a useful research compound. Its molecular formula is C23H26N2O3 and its molecular weight is 378.472. The purity is usually 95%.
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Scientific Research Applications
Antimicrobial Activity
- Compounds related to 7-(2-(4-ethylpiperazin-1-yl)ethoxy)-3-phenyl-2H-chromen-2-one have demonstrated significant antibacterial and antifungal activities. This includes a series of novel compounds synthesized and tested for their in vitro antimicrobial activity against various bacterial and fungal strains, showing promising results comparable to standard treatments (Mandala et al., 2013).
Synthesis and Biological Evaluation
- Novel derivatives of this compound have been synthesized using different catalysts and evaluated for their antimicrobial properties. This includes the use of silica-bonded propylpiperazine-N-sulfamic acid as a recyclable catalyst, highlighting the compound's potential in creating environmentally friendly and efficient synthetic processes (Ghashang et al., 2015).
Neuroprotective Effects
- Some derivatives of this compound have shown neuroprotective effects. For instance, IMM-H004, a compound closely related to it, has exhibited antioxidant and neuroprotective roles in cerebral ischemia, suggesting potential applications in neurological disorders (Zuo et al., 2015).
Solid Base Catalysis
- The compound and its related structures have been used to explore efficient solid base catalysis methods. This includes the synthesis of various derivatives using recyclable heterogeneous solid base catalysts, contributing to the development of more sustainable chemical processes (Niknam et al., 2013).
Cholinesterase Inhibition
- Certain chromen-4-one derivatives bearing elements similar to this compound have been investigated for their cholinesterase inhibitory activity. These compounds, synthesized through a series of chemical reactions, have shown potential as inhibitors of butyrylcholinesterase, an enzyme relevant in neurological health (Filippova et al., 2019).
Mechanism of Action
Target of action
The compound contains a piperazine moiety, which is a common feature in many biologically active compounds. Piperazine derivatives are known to interact with a variety of targets, including G protein-coupled receptors and ion channels .
Biochemical pathways
Without specific information on the compound’s targets, it’s difficult to determine the exact biochemical pathways it might affect. Piperazine derivatives have been implicated in a variety of pathways, including neurotransmission and cellular signaling .
Pharmacokinetics
The compound’s ADME (Absorption, Distribution, Metabolism, and Excretion) properties would depend on various factors, including its chemical structure and the route of administration. Piperazine derivatives are generally well-absorbed and can distribute throughout the body .
Properties
IUPAC Name |
7-[2-(4-ethylpiperazin-1-yl)ethoxy]-3-phenylchromen-2-one |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C23H26N2O3/c1-2-24-10-12-25(13-11-24)14-15-27-20-9-8-19-16-21(18-6-4-3-5-7-18)23(26)28-22(19)17-20/h3-9,16-17H,2,10-15H2,1H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ZXWVKAYTKSNSLT-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCN1CCN(CC1)CCOC2=CC3=C(C=C2)C=C(C(=O)O3)C4=CC=CC=C4 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C23H26N2O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
378.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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